4-Chloro-5-[2-(2-methyl-1,3-thiazol-4-yl)ethylamino]-2-phenylpyridazin-3-one

• IUPAC Name: 4-chloro-5-[2-(2-methyl-1,3-thiazol-4-yl)ethylamino]-2-phenylpyridazin-3-one
• InChI: InChI=1S/C16H15ClN4OS/c1-11-20-12(10-23-11)7-8-18-14-9-19-21(16(22)15(14)17)13-5-3-2-4-6-13/h2-6,9-10,18H,7-8H2,1H3
• InChI Key: UZFCHZUCAKBRRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CCNC2=C(C(=O)N(N=C2)C3=CC=CC=C3)Cl
• Molecular Formula: C16H15ClN4OS
• Molecular Weight: 346.8 g/mol

Description

4-Chloro-5-[2-(2-methyl-1,3-thiazol-4-yl)ethylamino]-2-phenylpyridazin-3-one, also known as CTET, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. CTET is a pyridazinone derivative with a thiazole moiety, and it has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-Chloro-5-[2-(2-methyl-1,3-thiazol-4-yl)ethylamino]-2-phenylpyridazin-3-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. It has been shown to have activity against protein kinase C, which is involved in cell signaling and regulation, as well as adenosine receptors, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
4-Chloro-5-[2-(2-methyl-1,3-thiazol-4-yl)ethylamino]-2-phenylpyridazin-3-one has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been shown to have activity against various enzymes and receptors, including protein kinase C and adenosine receptors.

Advantages and Limitations for Lab Experiments

One advantage of 4-Chloro-5-[2-(2-methyl-1,3-thiazol-4-yl)ethylamino]-2-phenylpyridazin-3-one for lab experiments is its potential as a tool for studying the activity of enzymes and receptors. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several potential future directions for research on 4-Chloro-5-[2-(2-methyl-1,3-thiazol-4-yl)ethylamino]-2-phenylpyridazin-3-one, including further studies on its mechanism of action and potential applications in the treatment of various diseases. Additionally, research could focus on the development of new derivatives and analogs of 4-Chloro-5-[2-(2-methyl-1,3-thiazol-4-yl)ethylamino]-2-phenylpyridazin-3-one with improved activity and selectivity.

Synthesis Methods

The synthesis of 4-Chloro-5-[2-(2-methyl-1,3-thiazol-4-yl)ethylamino]-2-phenylpyridazin-3-one involves several steps, including the reaction of 2-methyl-1,3-thiazole-4-carboxylic acid with 2-amino-5-chloropyridazine, followed by the addition of phenyl isocyanate and subsequent cyclization. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

4-Chloro-5-[2-(2-methyl-1,3-thiazol-4-yl)ethylamino]-2-phenylpyridazin-3-one has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. It has been shown to have activity against various enzymes and receptors, including protein kinase C and adenosine receptors.